Cas no 517905-57-6 (Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester)

• Product Name: Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester
• CAS No: 517905-57-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 1574313
• Update Time: 2024-08-24

Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(phenylamino)methylene]-, monomethyl ester
• Propanedioic acid, 2-[(phenylamino)methylene]-, 1-methyl ester

• Inchi： 1S/C11H11NO4/c1-16-11(15)9(10(13)14)7-12-8-5-3-2-4-6-8/h2-7,12H,1H3,(H,13,14)
• InChI Key： JBQGLJKJSULSTQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=CNC1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 220.061

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 389.2±42.0 °C(Predicted)
• PSA: 78.46
• pka: 5.81±0.70(Predicted)